Cas no 144175-45-1 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-)

6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]- structure
144175-45-1 structure
Product Name:6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-
CAS No:144175-45-1
MF:C11H17N5O3
MW:267.284381628037
CID:188067
PubChem ID:135474245
Update Time:2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-
    • 2-amino-9-(1,6-dihydroxyhexan-3-yl)-3H-purin-6-one
    • 9-(Dihydroxy-1,6-hex-3-yl)guanine
    • (1,6-hexane diol-3-yl)G
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-, (1)-
    • 144175-45-1
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(4-hydroxy-1-(2-hydroxyethyl)butyl)-, (1)-
    • DTXSID10932262
    • 2-amino-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-1H-purin-6-one
    • 3-(6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)hexane-1,6-diol
    • Inchi: 1S/C11H17N5O3/c12-11-14-9-8(10(19)15-11)13-6-16(9)7(3-5-18)2-1-4-17/h6-7,17-18H,1-5H2,(H3,12,14,15,19)
    • InChI Key: RDCKWBKGNSPMDR-UHFFFAOYSA-N
    • SMILES: OCCC(CCCO)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

  • Exact Mass: 267.13331
  • Monoisotopic Mass: 267.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.6
  • Boiling Point: 645.2°C at 760 mmHg
  • Flash Point: 344°C
  • Refractive Index: 1.72
  • PSA: 125.76

6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]- Related Literature

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